Cas no 7359-72-0 (2,3,4-Trichlorotoluene)

• Product Name: 2,3,4-Trichlorotoluene
• CAS No: 7359-72-0
• MF: C₇H₅Cl₃
• MW: 195.47359919548
• MDL: MFCD00018098
• CID: 47366
• PubChem ID: 23823
• Update Time: 2025-11-01

2,3,4-Trichlorotoluene Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Trichloro-4-methylbenzene
• 2,3,4-TRICHLOROTOLUENE
• 1,2,3-trichloro-4-methyl-benzene
• 2,3,4,5,6-PENTAFLUOROBENZYL ALCOHOL
• 2,3,4-trichloro-toluene
• 2,3,4-Trichlortoluol
• Benzene,1,2,3-trichloro-4-methyl
• Toluene,2,3,4-trichloro- (7CI,8CI)
• Benzene, 1,2,3-trichloro-4-methyl-
• LHOGNQZQKDZOBP-UHFFFAOYSA-N
• 1432AC
• FCH837438
• Benzene,1,2,3-trichloro-4-methyl-
• 1,2,3-Trichloro-4-methylbenzene #
• ZB012731
• AK116548
• AX8064966
• A9488
• NS00084070
• 7359-72-0
• AKOS006283786
• SCHEMBL180306
• DS-4658
• CS-0061134
• W17029
• AMY24827
• 2,3,4-Trichlorotoluene;
• DTXSID60223778
• FT-0636455
• DB-019654
• 2,3,4-Trichlorotoluene

• MDL： MFCD00018098
• Inchi： 1S/C7H5Cl3/c1-4-2-3-5(8)7(10)6(4)9/h2-3H,1H3
• InChI Key： LHOGNQZQKDZOBP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C)Cl)Cl

Computed Properties

• Exact Mass: 193.94600
• Monoisotopic Mass: 193.945683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless neutral crystals
• Density: 1.3950 (estimate)
• Melting Point: 43 °C
• Boiling Point: 244 °C
• Refractive Index: 1.5670 (estimate)
• PSA: 0.00000
• LogP: 3.95520
• Solubility: Insoluble in water, soluble in hot ordinary solvents,

2,3,4-Trichlorotoluene Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S23
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,3,4-Trichlorotoluene

2,3,4-Trichlorotoluene (CAS No. 7359-72-0): A Comprehensive Overview

2,3,4-Trichlorotoluene, also known by its CAS number CAS No. 7359-72-0, is a chlorinated aromatic compound with significant applications in various industrial and chemical processes. This compound is a derivative of toluene, where three chlorine atoms are substituted at the 2, 3, and 4 positions of the benzene ring. The structure of 2,3,4-Trichlorotoluene makes it highly versatile and valuable in different chemical reactions and synthesis pathways.

The synthesis of 2,3,4-Trichlorotoluene typically involves the chlorination of toluene under specific conditions to achieve the desired substitution pattern. Recent studies have explored innovative methods to enhance the efficiency and selectivity of this chlorination process. For instance, researchers have investigated the use of catalysts and alternative chlorinating agents to minimize by-products and improve yield. These advancements have been documented in various chemical journals and highlight the ongoing efforts to optimize the production of CAS No. 7359-72-0.

In terms of physical properties, 2,3,4-Trichlorotoluene is a yellowish crystalline solid with a melting point around 80°C and a boiling point of approximately 180°C under standard atmospheric pressure. Its solubility in organic solvents such as dichloromethane and ethyl acetate is relatively high compared to its solubility in water. These properties make it suitable for use in various organic synthesis reactions where precise control over solubility and reactivity is crucial.

The applications of 2,3,4-Trichlorotoluene span across multiple industries. One of its primary uses is as an intermediate in the production of pharmaceuticals and agrochemicals. Recent research has shown its potential as a building block for synthesizing complex molecules with bioactive properties. For example, studies published in the last two years have demonstrated its role in the synthesis of novel insecticides and fungicides with improved efficacy and reduced environmental impact.

In addition to its role in pharmaceuticals and agrochemicals, CAS No. 7359-72-0 is also utilized in the production of advanced materials such as polymers and specialty chemicals. Its ability to undergo various substitution reactions makes it a valuable precursor for generating materials with tailored properties for specific applications.

The environmental impact of 2,3,4-Trichlorotoluene has been a topic of interest in recent years due to increasing concerns about chemical pollution and sustainability. Studies have focused on understanding its degradation pathways under different environmental conditions such as soil microbial activity and photodegradation. Findings from these studies suggest that while CAS No. 7359-72-0 can persist in certain environments under specific conditions, it undergoes gradual degradation through biotic and abiotic processes.

To mitigate potential environmental risks associated with the use of 2,3,4-Trichlorotoluene, researchers have proposed implementing green chemistry principles during its synthesis and application phases. This includes exploring renewable feedstocks for chlorination processes and developing catalytic systems that minimize waste generation.

In conclusion, 2,3,4-Trichlorotoluene (CAS No. 7359-72-0) remains a critical compound in modern chemistry due to its versatility and wide-ranging applications across industries such as pharmaceuticals, agrochemicals